Cas no 78433-94-0 (CYTIDINE, 5-(1-PROPENYL)-)

CYTIDINE, 5-(1-PROPENYL)- structure
CYTIDINE, 5-(1-PROPENYL)- structure
Product Name:CYTIDINE, 5-(1-PROPENYL)-
CAS No:78433-94-0
MF:C12H17N3O5
MW:283.280483007431
CID:3419667
PubChem ID:53764193
Update Time:2025-04-21

CYTIDINE, 5-(1-PROPENYL)- Chemical and Physical Properties

Names and Identifiers

    • CYTIDINE, 5-(1-PROPENYL)-
    • DTXSID901312160
    • 78433-94-0
    • SCHEMBL11313272
    • Inchi: 1S/C12H17N3O5/c1-2-3-6-4-15(12(19)14-10(6)13)11-9(18)8(17)7(5-16)20-11/h2-4,7-9,11,16-18H,5H2,1H3,(H2,13,14,19)/t7-,8-,9-,11-/m1/s1
    • InChI Key: DKBAGXPNBHVCTA-TURQNECASA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C(C=CC)=C1)N)=O)O)O

Computed Properties

  • Exact Mass: 283.11682065Da
  • Monoisotopic Mass: 283.11682065Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -1.4
  • Topological Polar Surface Area: 129Ų
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